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Compound of Interest

Compound Name: Tetrahydropyran-2-methanol

Cat. No.: B090372

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis of Tetrahydropyran-
2-methanol from 3,4-dihydro-2H-pyran. The primary synthetic route involves a two-step
process: the hydroformylation of dihydropyran to yield tetrahydropyran-2-carbaldehyde,
followed by the selective hydrogenation of the aldehyde to the target alcohol. This document
details the underlying reaction mechanisms, provides comprehensive experimental protocols,
and presents quantitative data to support researchers in the practical application of this
synthesis.

Synthetic Strategy Overview

The conversion of 3,4-dihydro-2H-pyran to Tetrahydropyran-2-methanol is a robust and
widely utilized transformation in organic synthesis. The overall process can be visualized as
follows:
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Dihydropyran: An In-depth Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b090372#tetrahydropyran-2-methanol-synthesis-from-
dihydropyran]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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